N-(2,4-dimethylphenyl)-2-[6-ethyl-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[6-ethyl-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C27H25FN2O4S/c1-4-19-6-12-24-22(14-19)27(32)25(35(33,34)21-9-7-20(28)8-10-21)15-30(24)16-26(31)29-23-11-5-17(2)13-18(23)3/h5-15H,4,16H2,1-3H3,(H,29,31)
• InChI Key: GMRDTTXTVJORKS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)F)CC(=O)NC4=C(C=C(C=C4)C)C
• Molecular Formula: C27H25FN2O4S
• Molecular Weight: 492.6 g/mol

Description

N-(2,4-dimethylphenyl)-2-[6-ethyl-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C27H25FN2O4S and its molecular weight is 492.57. The purity is usually 95%.
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Scientific Research Applications

Drug Metabolism and Excretion

A study on Almorexant , a dual orexin receptor antagonist, investigated its metabolism and elimination in humans, revealing extensive metabolism and excretion primarily through feces, with identification of multiple metabolites (Dingemanse et al., 2013). This research highlights the importance of understanding the metabolic pathways and disposition of novel compounds for their safe and effective use in therapeutics.

Pharmacokinetics in Special Populations

Research on the pharmacokinetics of intravenous paracetamol in elderly patients provided insights into how age and possibly genetic factors affect drug metabolism, pointing out the increased exposure to paracetamol in older adults (Liukas et al., 2011). This kind of study is crucial for developing dosage guidelines across diverse populations, including those with potentially similar pharmacokinetic profiles to the compound .

Metabolite Identification and Toxicology

The identification of metabolites of certain drugs, like the peripheral benzodiazepine receptor antagonist discussed by Renzulli et al. (2011), sheds light on the compound's metabolism and potential toxicological effects (Renzulli et al., 2011). Understanding the metabolic products and pathways is essential for predicting and mitigating adverse reactions in clinical use.

Biomarker Development

Studies have also focused on developing biomarkers for exposure to specific compounds, such as S-(acetamidomethyl)mercapturic acid (AMMA) , a new biomarker for occupational exposure to N,N-dimethylacetamide, indicating the potential for similar compounds to be monitored for human exposure and effects (Princivalle et al., 2010).